Cas no 1227584-56-6 (2,5-Di(pyridin-3-yl)nicotinaldehyde)

• Product Name: 2,5-Di(pyridin-3-yl)nicotinaldehyde
• CAS No: 1227584-56-6
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4801897
• Update Time: 2025-11-02

2,5-Di(pyridin-3-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-di(pyridin-3-yl)nicotinaldehyde
• 3,2':5',3''-Terpyridine-3'-carbaldehyde
• [3,2':5',3''-Terpyridine]-3'-carbaldehyde
• 2,5-Di(pyridin-3-yl)nicotinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-15-7-14(12-3-1-5-17-8-12)10-19-16(15)13-4-2-6-18-9-13/h1-11H
• InChI Key： RXIUXKWITSLPKZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=CN=C1C1C=NC=CC=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7

Additional information on 2,5-Di(pyridin-3-yl)nicotinaldehyde

Introduction to 2,5-Di(pyridin-3-yl)nicotinaldehyde (CAS No: 1227584-56-6)

2,5-Di(pyridin-3-yl)nicotinaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1227584-56-6, represents a fascinating molecular scaffold with potential applications in drug discovery and medicinal chemistry. The structural features of this aldehyde derivative, particularly its dual pyridinyl substitution at the 2 and 5 positions, contribute to its distinctive electronic and steric properties, making it a valuable candidate for further exploration.

The molecular structure of 2,5-Di(pyridin-3-yl)nicotinaldehyde consists of a nicotinaldehyde core, which is a well-known intermediate in the synthesis of various heterocyclic compounds. The presence of two pyridin-3-yl groups at the 2 and 5 positions introduces additional functional handles that can be exploited for further derivatization. This structural motif is particularly interesting because it combines the electron-withdrawing nature of the aldehyde group with the electron-donating effects of the pyridine rings, creating a molecule with balanced reactivity and stability.

In recent years, there has been growing interest in developing novel compounds with enhanced binding affinity and selectivity for biological targets. The pyridine-based scaffolds are widely recognized for their ability to interact with various biological receptors and enzymes, making them ideal candidates for pharmacological applications. 2,5-Di(pyridin-3-yl)nicotinaldehyde has been explored as a potential lead compound in the design of small-molecule inhibitors targeting key enzymes involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The aldehyde functionality allows for facile condensation reactions with various nucleophiles, enabling the rapid construction of complex heterocyclic structures. Additionally, the pyridinyl groups can participate in coordination chemistry, offering opportunities for the development of metal-organic frameworks (MOFs) and other supramolecular assemblies. These properties make 2,5-Di(pyridin-3-yl)nicotinaldehyde a versatile building block for both academic research and industrial applications.

Recent studies have highlighted the potential of 2,5-Di(pyridin-3-yl)nicotinaldehyde in the development of novel therapeutic agents. For instance, researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and neurology. Preliminary computational studies suggest that this compound exhibits favorable binding affinities with these targets due to its optimized steric and electronic properties. These findings have prompted further experimental validation through enzyme inhibition assays and X-ray crystallographic studies.

The synthesis of 2,5-Di(pyridin-3-yl)nicotinaldehyde has also been optimized to ensure high yields and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These advances in synthetic chemistry have not only facilitated access to this compound but also paved the way for exploring its derivatives as potential drug candidates.

In addition to its pharmaceutical applications, 2,5-Di(pyridin-3-yl)nicotinaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of luminescent sensors and catalysts. These materials have potential applications in environmental monitoring and industrial catalysis, further demonstrating the broad utility of this compound.

The future prospects for 2,5-Di(pyridin-3-yl)nicotinaldehyde are exciting and multifaceted. Ongoing research is focused on expanding its chemical space through structural modifications and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, advancements in computational chemistry will play a crucial role in predicting the properties of new analogs before experimental synthesis.

In conclusion,2,5-Di(pyridin-3-yl)nicotinaldehyde (CAS No: 1227584-56-6) represents a structurally intriguing compound with significant potential in pharmaceutical chemistry and materials science. Its unique combination of functional groups makes it a valuable tool for drug discovery and an excellent building block for synthetic applications. As research continues to uncover new uses for this compound, it is likely to remain at the forefront of scientific innovation.